1,3,5-Tris(2-oxo-2-phenylethyl)-1,3,5-triazinane-2,4,6-trione

• CAS No.: 61050-96-2
• Molecular Formula: C27H21N3O6
• Molecular Weight: 483.5 g/mol
• IUPAC Name: 1,3,5-triphenacyl-1,3,5-triazinane-2,4,6-trione
• InChI: InChI=1S/C27H21N3O6/c31-22(19-10-4-1-5-11-19)16-28-25(34)29(17-23(32)20-12-6-2-7-13-20)27(36)30(26(28)35)18-24(33)21-14-8-3-9-15-21/h1-15H,16-18H2
• InChI Key: CCDGSVUQDHXEOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CN2C(=O)N(C(=O)N(C2=O)CC(=O)C3=CC=CC=C3)CC(=O)C4=CC=CC=C4

Description

1,3,5-Tris(2-oxo-2-phenylethyl)-1,3,5-triazinane-2,4,6-trione is a complex organic compound with a triazinane core structure This compound is characterized by the presence of three 2-oxo-2-phenylethyl groups attached to the triazinane ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,3,5-Tris(2-oxo-2-phenylethyl)-1,3,5-triazinane-2,4,6-trione typically involves the reaction of triazinane derivatives with 2-oxo-2-phenylethyl reagents under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. The reaction temperature and time are critical parameters that need to be optimized to achieve high yields and purity.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures consistent quality and high efficiency. Purification steps such as crystallization, distillation, or chromatography are employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions: 1,3,